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Compound of Interest

Compound Name: ZINC05007751

Cat. No.: B1683637 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for ZINC05007751 is not publicly available. The

following procedures are based on general best practices for the disposal of small molecule

kinase inhibitors, which should be handled as potentially hazardous compounds. Researchers

must consult their institution's Environmental Health and Safety (EHS) department and adhere

to all local, state, and federal regulations. This guide provides essential safety and logistical

information but should not supersede institutional protocols.

Proper management and disposal of the research compound ZINC05007751 are crucial for

maintaining laboratory safety and ensuring environmental protection. As a potent NIMA-related

kinase NEK6 inhibitor, this compound and all materials contaminated with it must be handled

with care throughout their lifecycle, from use to final disposal.

Immediate Safety and Handling Precautions
Before beginning any work or disposal procedures involving ZINC05007751, it is imperative to

wear appropriate Personal Protective Equipment (PPE) to minimize exposure risks.

Required PPE:

Gloves: Chemical-resistant nitrile gloves.

Eye Protection: Safety glasses with side shields or goggles.

Lab Coat: A standard laboratory coat.
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Respiratory Protection: When handling the solid compound outside of a certified chemical

fume hood, a NIOSH-approved respirator is recommended to prevent inhalation of fine

powders.

All handling of the solid compound and preparation of solutions should be performed within a

certified chemical fume hood.

Quantitative Data Summary
While a comprehensive hazard profile for ZINC05007751 is not available, the following

chemical and physical properties have been identified from supplier information.

Property Value

Molecular Weight 304.3 g/mol

Formula C₁₈H₁₂N₂O₃

CAS Number 591239-68-8

Solubility Soluble in DMSO

Storage Store at -20°C

Step-by-Step Disposal Procedures
The proper disposal of ZINC05007751 involves the careful segregation of waste streams at the

point of generation. Never mix chemical waste with regular trash or biohazardous waste unless

explicitly permitted by your institution's EHS department.

Unused or expired solid ZINC05007751 must be disposed of as hazardous chemical waste.

Containerization: Keep the compound in its original, clearly labeled container if possible. If

the original container is compromised, transfer the material to a new, compatible, and

sealable container suitable for solid hazardous waste.

Labeling: Affix a hazardous waste label to the container. The label must include the full

chemical name ("ZINC05007751"), the quantity of the waste, and any known hazard

information.
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Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA)

within the laboratory. This area should be secure and have secondary containment to

mitigate any potential spills.

EHS Pickup: Once the waste is ready for disposal, arrange for a pickup through your

institution's EHS department according to their specific procedures.

This protocol applies to all solutions containing ZINC05007751, including stock solutions (e.g.,

in DMSO) and experimental solutions (e.g., in cell culture media or buffers).

Collection: Collect all liquid waste containing ZINC05007751 in a dedicated, leak-proof, and

chemically compatible hazardous waste container. Be mindful of solvent compatibility; for

instance, halogenated and non-halogenated solvent waste streams may need to be collected

separately.

No Drain Disposal:Do not dispose of any solutions containing ZINC05007751 down the

drain.[1]

Labeling: Clearly label the liquid waste container with a hazardous waste label, specifying all

chemical constituents (e.g., "ZINC05007751 in DMSO"), their estimated concentrations or

volumes, and any known hazards.

Storage: Keep the waste container tightly sealed when not in use. Store it in the laboratory's

designated SAA, segregated from incompatible waste streams.

EHS Pickup: When the container is full or no longer in use, request a waste pickup from your

institution's EHS department.

All disposable items that have come into direct contact with ZINC05007751 are considered

contaminated and must be disposed of as solid hazardous waste.

Segregation: Collect items such as gloves, pipette tips, vials, and absorbent bench paper in

a designated container or durable waste bag specifically for solid hazardous chemical waste.

[2]

Containerization: Ensure the container or bag is clearly labeled as "Hazardous Waste" and

specifies the contaminant ("ZINC05007751 contaminated debris").
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Storage: Once the container is full, seal it and store it in the SAA.

EHS Pickup: Arrange for disposal through your institution's EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of ZINC05007751
waste streams.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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